![molecular formula C10H8F3N5O2 B1517693 5-Amino-1-[4-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide CAS No. 1105195-35-4](/img/structure/B1517693.png)
5-Amino-1-[4-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide
Overview
Description
5-Amino-1-[4-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide, also known as 5-Amino-1-TFMT, is an organic compound with a wide range of potential applications in scientific research. It is a small molecule that has been studied for its ability to act as a ligand and as an enzyme inhibitor. 5-Amino-1-TFMT is a highly versatile compound, with applications in a variety of fields, including biochemistry, pharmacology, and toxicology.
Scientific Research Applications
5-Amino-1-[4-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamideMT has been studied for its potential applications in scientific research. It has been used as a ligand in the synthesis of metal-organic frameworks, and it has been used as an enzyme inhibitor in the study of protein-protein interactions. 5-Amino-1-[4-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamideMT has also been used in the study of enzyme kinetics, as well as in the study of the structure and function of enzymes.
Mechanism of Action
5-Amino-1-[4-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamideMT acts as a ligand or an enzyme inhibitor by binding to specific sites on the enzyme or protein. When it binds to an enzyme, it blocks the active site of the enzyme, preventing the enzyme from catalyzing the reaction. When it binds to a protein, it can block the protein's active site, or it can alter the conformation of the protein, leading to changes in its activity.
Biochemical and Physiological Effects
5-Amino-1-[4-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamideMT has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including acetylcholinesterase, cyclooxygenase-2, and monoamine oxidase. It has also been shown to have anti-inflammatory and antioxidant effects. In addition, it has been shown to have potential antifungal and antiviral activity.
Advantages and Limitations for Lab Experiments
5-Amino-1-[4-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamideMT has several advantages for use in laboratory experiments. It is a small molecule, which makes it easy to synthesize and manipulate. In addition, it is highly soluble in water, which makes it easy to work with in aqueous solutions. However, it is also important to note that 5-Amino-1-[4-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamideMT is a relatively expensive compound, and its availability may be limited in some areas.
Future Directions
There are a number of potential future directions for research on 5-Amino-1-[4-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamideMT. One possibility is to further explore its potential applications as a ligand and enzyme inhibitor. Additionally, further research could be conducted on its biochemical and physiological effects, as well as its potential therapeutic applications. Finally, further research could be conducted to explore its potential uses in drug discovery and development.
properties
IUPAC Name |
5-amino-1-[4-(trifluoromethoxy)phenyl]triazole-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F3N5O2/c11-10(12,13)20-6-3-1-5(2-4-6)18-8(14)7(9(15)19)16-17-18/h1-4H,14H2,(H2,15,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFPWCSLDNDYYIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C(=C(N=N2)C(=O)N)N)OC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F3N5O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801153828 |
Source
|
| Record name | 5-Amino-1-[4-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801153828 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1105195-35-4 |
Source
|
| Record name | 5-Amino-1-[4-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1105195-35-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Amino-1-[4-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801153828 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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